Cas no 913479-58-0 (1-(thiophene-2-sulfonyl)piperidin-4-ol)

• Product Name: 1-(thiophene-2-sulfonyl)piperidin-4-ol
• CAS No: 913479-58-0
• MF: C₉H₁₃NO₃S₂
• MW: 247.334419965744
• CID: 2174452
• PubChem ID: 6733328
• Update Time: 2025-11-02

1-(thiophene-2-sulfonyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-ylsulfonyl)piperidin-4-ol
• Cerep_000331
• HMS527A13
• 1-(thiophene-2-sulfonyl)piperidin-4-ol

• Inchi： 1S/C9H13NO3S2/c11-8-3-5-10(6-4-8)15(12,13)9-2-1-7-14-9/h1-2,7-8,11H,3-6H2
• InChI Key： OTNUHSUHPUESAF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC(CC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(thiophene-2-sulfonyl)piperidin-4-ol

Comprehensive Overview of 1-(Thiophene-2-sulfonyl)piperidin-4-ol (CAS No. 913479-58-0): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-(thiophene-2-sulfonyl)piperidin-4-ol (CAS No. 913479-58-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This sulfonamide derivative, characterized by a thiophene ring linked to a piperidin-4-ol moiety, offers a versatile scaffold for drug discovery and material science. Researchers and industry professionals frequently search for terms like "thiophene sulfonyl derivatives," "piperidine-based compounds," and "CAS 913479-58-0 applications," reflecting its growing relevance in modern chemistry.

The molecular structure of 1-(thiophene-2-sulfonyl)piperidin-4-ol combines the electron-rich thiophene ring with the polar sulfonyl group, enhancing its reactivity and binding affinity in biological systems. This makes it a promising candidate for targeting enzymes and receptors in therapeutic development. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they align with the demand for highly selective small molecules in precision medicine. Searches for "sulfonamide piperidine hybrids" and "thiophene medicinal chemistry" highlight its interdisciplinary appeal.

From a synthetic perspective, CAS No. 913479-58-0 is often explored for its role in heterocyclic chemistry and as a building block for more complex architectures. Its hydroxyl group at the 4-position of the piperidine ring allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability resonates with current trends in green chemistry, where researchers seek sustainable synthesis routes for such intermediates. Queries like "piperidin-4-ol derivatives synthesis" and "thiophene-2-sulfonyl chloride reactions" underscore its utility in lab-scale and industrial processes.

In the context of drug discovery, 1-(thiophene-2-sulfonyl)piperidin-4-ol has been investigated for its potential in modulating central nervous system (CNS) targets and kinase inhibition. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for crossing biological barriers, a topic frequently searched as "blood-brain barrier penetration" or "CNS drug design." Additionally, its thiophene component aligns with the resurgence of five-membered heterocycles in oncology and antimicrobial research, as seen in trending queries like "thiophene-based anticancer agents."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of organic semiconductors and coordination polymers. The thiophene ring’s conjugated system contributes to electron delocalization, a property highly sought after in optoelectronic materials. Searches for "sulfonamide-based polymers" and "piperidine in materials chemistry" reflect this cross-disciplinary potential. As industries prioritize renewable energy solutions, such compounds may play a role in next-generation photovoltaic materials.

Quality control and analytical characterization of 913479-58-0 are critical for its reliable use. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure, addressing frequent queries such as "CAS 913479-58-0 analytical methods." Regulatory compliance, especially concerning REACH and GMP standards, is another hot topic, ensuring safe handling and scalability for commercial applications.

In summary, 1-(thiophene-2-sulfonyl)piperidin-4-ol (CAS No. 913479-58-0) exemplifies the convergence of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with cutting-edge research trends—from AI-aided molecular design to green chemistry—make it a compound worth watching. As scientific databases and patent filings expand, this sulfonamide-piperidine hybrid will likely remain a focal point for innovation across multiple disciplines.